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Compound of Interest

Compound Name: ZXH-4-130 TFA

Cat. No.: B10829386

Technical Support Center: ZXH-4-130 TFA

Welcome to the technical support center for ZXH-4-130 TFA. This guide is designed for
researchers, scientists, and drug development professionals to help troubleshoot experiments
and answer frequently asked questions regarding the use of ZXH-4-130 TFA, a potent and
selective PROTAC degrader of Cereblon (CRBN).

Frequently Asked Questions (FAQSs)

Q1: What is ZXH-4-130 TFA and how does it work?

ZXH-4-130 TFA is a high-affinity, selective heterobifunctional proteolysis-targeting chimera
(PROTAC). It functions by simultaneously binding to the E3 ubiquitin ligase Von Hippel-Lindau
(VHL) and the target protein, Cereblon (CRBN). This induced proximity facilitates the
ubiquitination of CRBN, marking it for degradation by the proteasome. As a result, cellular
levels of CRBN are reduced. ZXH-4-130 TFA has been shown to induce approximately 80%
CRBN degradation at a concentration of 10 nM in MML1.S cells.[1][2][3]

Q2: What are the recommended storage and handling conditions for ZXH-4-130 TFA?

Proper storage and handling are critical to maintain the stability and activity of ZXH-4-130 TFA.
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Condition Recommendation Duration

Store at -20°C, sealed and
As per manufacturer's

Solid Form protected from moisture and )
] recommendation
light.[1]

Stock Solution Aligquot and store at -80°C.[1] Up to 6 months

Aliquot and store at -20°C.[1] Up to 1 month

Note: It is recommended to use freshly prepared working solutions for in vivo experiments on
the day of use.[4]

Q3: How should | prepare a stock solution of ZXH-4-130 TFA?

ZXH-4-130 TFA is soluble in DMSO.[1] To prepare a stock solution, dissolve the compound in
high-quality, anhydrous DMSO. For example, to make a 10 mM stock solution, you would
dissolve the appropriate mass of ZXH-4-130 TFA (Molecular Weight: 985.08 g/mol ) in DMSO.
It may be necessary to use an ultrasonic bath to fully dissolve the compound.[1] Always use
newly opened DMSO as it is hygroscopic, and absorbed water can affect solubility.[1]

Q4: Could the trifluoroacetate (TFA) salt form of this compound affect my experimental results?

Yes, the TFA salt can potentially influence experimental outcomes. While the TFA salt form of
ZXH-4-130 is noted to have enhanced water solubility and stability compared to the free base,
residual TFA can have unintended biological effects.[5] It has been reported that TFA can inhibit
cell proliferation at concentrations as low as 10 nM in some cell types and may also have
inflammatory effects or act as an allosteric modulator of certain receptors.[6][7] If you observe
unexpected cellular phenotypes that are not consistent with CRBN degradation, it is worth
considering the potential contribution of the TFA counter-ion. In such cases, including a TFA
salt control in your experiments can help to distinguish the effects of the compound from the
effects of the TFA salt.
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This guide provides a structured approach to troubleshooting experiments where ZXH-4-130
TFA is showing lower than expected efficacy in degrading CRBN.

Diagram: Troubleshooting Workflow for Low ZXH-4-130
TFA Efficacy

Low or No CRBN Degradation Observed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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